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Compound of Interest

Compound Name: 4-Amino-3,5-dimethylphenol

Cat. No.: B131400 Get Quote

Technical Support Center: 4-Amino-3,5-
dimethylphenol
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 4-Amino-3,5-
dimethylphenol. Please consult this guide for troubleshooting and frequently asked questions

regarding laboratory experiments involving this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Amino-3,5-dimethylphenol?

A1: 4-Amino-3,5-dimethylphenol is considered hazardous. It is harmful if swallowed, in

contact with skin, or if inhaled. It may cause irritation to the skin, eyes, and respiratory tract.[1]

Additionally, it is classified as very toxic to aquatic life.[2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE should be worn:

Eye Protection: Chemical safety goggles or eyeglasses that comply with OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166.

Hand Protection: Appropriate protective gloves to prevent skin exposure.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b131400?utm_src=pdf-interest
https://www.benchchem.com/product/b131400?utm_src=pdf-body
https://www.benchchem.com/product/b131400?utm_src=pdf-body
https://www.benchchem.com/product/b131400?utm_src=pdf-body
https://www.benchchem.com/product/b131400?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-Amino-3-methylphenol.pdf
https://www.echemi.com/products/pid_Seven24617-4-amino-35-xylenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3_5-dimethylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A lab coat or other suitable protective clothing to prevent skin contact.

Respiratory Protection: Use only in a chemical fume hood to avoid inhalation of dust or

vapors.[1]

Q3: What are the proper storage conditions for 4-Amino-3,5-dimethylphenol?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]

It should be stored away from incompatible substances such as strong oxidizing agents and

strong bases.[1] Some sources recommend refrigeration.[2][4]

Q4: What should I do in case of accidental skin or eye contact?

A4:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water. If irritation or a rash occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses,

remove them if it is easy to do so and continue rinsing. Immediately call a poison center or

doctor.[1]

Q5: How should I handle a spill of 4-Amino-3,5-dimethylphenol?

A5: In the event of a spill, you should:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear the appropriate personal protective equipment (PPE) as outlined in Q2.

Avoid generating dust.

Sweep up the spilled solid material and place it into a suitable, closed container for disposal.

Prevent the substance from entering drains, as it is toxic to aquatic life.[3]
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Wash the spill area thoroughly.

Troubleshooting Guide
Scenario: Accidental Exposure During Weighing
This guide provides a step-by-step procedure to follow in case of an accidental exposure to 4-
Amino-3,5-dimethylphenol while weighing the solid compound.

Exposure Detected

Stop Work Immediately

Remove Contaminated PPE and Clothing

Administer First Aid

Skin Contact:
Wash with plenty of water.

If on skin

Eye Contact:
Rinse with water for several minutes.

If in eyes

Inhalation:
Move to fresh air.

If inhaled

Seek Medical Attention

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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